53-73-6

Angiotensinamide

In Stock

• CAS RN:
• 53-73-6

• Formula:
• C49H70N14O11

• InChI:
• InChI=1S/C49H70N14O11/c1-26(2)39(61-42(67)33(12-8-18-55-49(52)53)57-41(66)32(50)23-38(51)65)45(70)58-34(20-29-14-16-31(64)17-15-29)43(68)62-40(27(3)4)46(71)59-35(22-30-24-54-25-56-30)47(72)63-19-9-13-37(63)44(69)60-36(48(73)74)21-28-10-6-5-7-11-28/h5-7,10-11,14-17,24-27,32-37,39-40,64H,8-9,12-13,18-23,50H2,1-4H3,(H2,51,65)(H,54,56)(H,57,66)(H,58,70)(H,59,71)(H,60,69)(H,61,67)(H,62,68)(H,73,74)(H4,52,53,55)/t32-,33-,34-,35-,36-,37-,39-,40-/m0/s1

• InChIKey:
• JYPVVOOBQVVUQV-CGHBYZBKSA-N

• Angiotensinamide is an oligopeptide.
  The octapeptide amide of bovine angiotensin II used to increase blood pressure by vasoconstriction.

Pyrido[2,3-d]pyridazine

Usually In Stock

• CAS RN:
• 253-73-6

• Formula:
• C7H5N3

• InChI:
• InChI=1S/C7H5N3/c1-2-6-4-9-10-5-7(6)8-3-1/h1-5H

• InChIKey:
• GIVUQTUKKWDKHE-UHFFFAOYSA-N

• Pyrido[2,3-d]pyridazine is a useful research compound. Its molecular formula is C7H5N3 and its molecular weight is 131.13 g/mol. The purity is usually 95%.

3-Hydroxy-5-methyl-2,5-dihydrofuran-2-one

Usually In Stock

• CAS RN:
• 21053-73-6

• Formula:
• C5H6O3

• InChI:
• InChI=1S/C5H6O3/c1-3-2-4(6)5(7)8-3/h2-3,6H,1H3

• InChIKey:
• JCGQVJRAKXPFNF-UHFFFAOYSA-N

• 3-Hydroxy-5-methyl-2,5-dihydrofuran-2-one is a useful research compound. Its molecular formula is C5H6O3 and its molecular weight is 114.1 g/mol. The purity is usually 95%.

Benzene, 2-chloro-1,3,4-trifluoro-

Usually In Stock

• CAS RN:
• 39153-73-6

• Formula:
• C6H2ClF3

• InChI:
• InChI=1S/C6H2ClF3/c7-5-3(8)1-2-4(9)6(5)10/h1-2H

• InChIKey:
• LAHJDOYPEPWPFT-UHFFFAOYSA-N

• Benzene, 2-chloro-1,3,4-trifluoro- is a useful research compound. Its molecular formula is C6H2ClF3 and its molecular weight is 166.53 g/mol. The purity is usually 95%.

2,2,4,5,5-Pentamethyl-2,5-dihydro-1H-imidazol-1-ol

In Stock

• CAS RN:
• 39753-73-6

• Formula:
• C8H16N2O

• InChI:
• InChI=1S/C8H16N2O/c1-6-7(2,3)10(11)8(4,5)9-6/h11H,1-5H3

• InChIKey:
• VXXZDYKJAPNRPX-UHFFFAOYSA-N

• 2,2,4,5,5-Pentamethyl-2,5-dihydro-1H-imidazol-1-ol is a useful research compound. Its molecular formula is C8H16N2O and its molecular weight is 156.23 g/mol. The purity is usually 95%.

6-acetyl-2-(4-((2-ethylpiperidin-1-yl)sulfonyl)benzamido)-N-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide

In Stock

• CAS RN:
• 534553-73-6

• Formula:
• C25H32N4O5S2

• InChI:
• InChI=1S/C25H32N4O5S2/c1-4-18-7-5-6-13-29(18)36(33,34)19-10-8-17(9-11-19)23(31)27-25-22(24(32)26-3)20-12-14-28(16(2)30)15-21(20)35-25/h8-11,18H,4-7,12-15H2,1-3H3,(H,26,32)(H,27,31)

• InChIKey:
• NKUSRZKLLDVHMO-UHFFFAOYSA-N

• 6-acetyl-2-(4-((2-ethylpiperidin-1-yl)sulfonyl)benzamido)-N-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide is a useful research compound. Its molecular formula is C25H32N4O5S2 and its molecular weight is 532.67. The purity is usually 95%.

3-(3,4-dimethoxyphenyl)-7-(2-(2,6-dimethylmorpholino)ethoxy)-2-methyl-4H-chromen-4-one

In Stock

• CAS RN:
• 903853-73-6

• Formula:
• C26H31NO6

• InChI:
• InChI=1S/C26H31NO6/c1-16-14-27(15-17(2)32-16)10-11-31-20-7-8-21-23(13-20)33-18(3)25(26(21)28)19-6-9-22(29-4)24(12-19)30-5/h6-9,12-13,16-17H,10-11,14-15H2,1-5H3

• InChIKey:
• XGQKZHBKASZTJW-UHFFFAOYSA-N

• 3-(3,4-dimethoxyphenyl)-7-(2-(2,6-dimethylmorpholino)ethoxy)-2-methyl-4H-chromen-4-one is a useful research compound. Its molecular formula is C26H31NO6 and its molecular weight is 453.535. The purity is usually 95%.

Cyclo(valyl-leucyl-tryptophyl-glutamyl-alanyl)

• CAS RN:
• 136553-73-6

• Formula:
• C30H42N6O7

• InChI:
• InChI=1S/C30H42N6O7/c1-16(2)12-23(35-30(43)26(17(3)4)36-27(40)18(5)31)29(42)34-24(28(41)33-20(15-37)10-11-25(38)39)13-19-14-32-22-9-7-6-8-21(19)22/h6-9,14-15,17-18,20,23-24,26,32H,1,10-13,31H2,2-5H3,(H,33,41)(H,34,42)(H,35,43)(H,36,40)(H,38,39)/t18-,20+,23-,24+,26+/m0/s1

• InChIKey:
• DHIQQDQGWWOERP-SEHYTIIPSA-N

• Cyclo(valyl-leucyl-tryptophyl-glutamyl-alanyl), also known as Cyclo(valyl-leucyl-tryptophyl-glutamyl-alanyl), is a useful research compound. Its molecular formula is C30H42N6O7 and its molecular weight is 598.7 g/mol. The purity is usually 95%.

Ethyl 2,2-dimethyl-3-(4-sulfanylphenyl)propanoate

In Stock

• CAS RN:
• 869853-73-6

• Formula:
• C13H18O2S

• InChI:
• InChI=1S/C13H18O2S/c1-4-15-12(14)13(2,3)9-10-5-7-11(16)8-6-10/h5-8,16H,4,9H2,1-3H3

• InChIKey:
• GARCOZSVVMBQFJ-UHFFFAOYSA-N

• Ethyl 2,2-dimethyl-3-(4-sulfanylphenyl)propanoate, also known as Ethyl 2,2-dimethyl-3-(4-sulfanylphenyl)propanoate, is a useful research compound. Its molecular formula is C13H18O2S and its molecular weight is 238.35 g/mol. The purity is usually 95%.

(4E)-4-[[3-[(3-methylphenyl)methoxy]phenyl]methylidene]-1-phenylpyrazolidine-3,5-dione

In Stock

• CAS RN:
• 429653-73-6

• Formula:
• C24H20N2O3

• InChI:
• InChI=1S/C24H20N2O3/c1-17-7-5-9-19(13-17)16-29-21-12-6-8-18(14-21)15-22-23(27)25-26(24(22)28)20-10-3-2-4-11-20/h2-15H,16H2,1H3,(H,25,27)/b22-15+

• InChIKey:
• ITMLWGWTDWJSRZ-PXLXIMEGSA-N

• Y16, also known as RhoA-IN-Y16, is a RhoA inhibitor, Y16 blocks the binding of LARG, a DBL-family Rho guanine nucleotide exchange factor, with Rho (Kd = 80 nM). Y16 specifically inhibits LARG catalyzed activation of RhoA and RhoA signaling pathways. Y16 blocks the growth and migration of MCF7 breast cancer cells.

(1R)-6-(difluoromethoxy)-2,3-dihydro-1H-inden-1-amine hydrochloride

In Stock

• CAS RN:
• 1637453-73-6

• Formula:
• C10H12ClF2NO

• (1R)-6-(difluoromethoxy)-2,3-dihydro-1H-inden-1-amine hydrochloride is a useful research compound. Its molecular formula is C10H12ClF2NO and its molecular weight is 235.7. The purity is usually 95%.

(2R)-2-amino-N-(2-phenylethyl)propanamide

In Stock

• CAS RN:
• 1307953-73-6

• Formula:
• C11H16N2O

• InChI:
• InChI=1S/C11H16N2O/c1-9(12)11(14)13-8-7-10-5-3-2-4-6-10/h2-6,9H,7-8,12H2,1H3,(H,13,14)/t9-/m1/s1

• InChIKey:
• NEXKSALWCGMYJO-SECBINFHSA-N

• (2R)-2-amino-N-(2-phenylethyl)propanamide is a useful research compound. Its molecular formula is C11H16N2O and its molecular weight is 192.262. The purity is usually 95%.

(2R,4S)-4-fluoro-2-(trifluoromethyl)pyrrolidine hydrochloride

In Stock

• CAS RN:
• 2219353-73-6

• Formula:
• C5H8ClF4N

• InChI:
• InChI=1S/C5H7F4N.ClH/c6-3-1-4(10-2-3)5(7,8)9;/h3-4,10H,1-2H2;1H/t3-,4+;/m0./s1

• InChIKey:
• ABYPTFVDRSVIGM-RFKZQXLXSA-N

• (2R,4S)-4-fluoro-2-(trifluoromethyl)pyrrolidine hydrochloride is a useful research compound. Its molecular formula is C5H8ClF4N and its molecular weight is 193.57. The purity is usually 95%.

N-[[1-(2-Methylpyridin-4-yl)piperidin-4-yl]methyl]-[1,3]thiazolo[4,5-c]pyridin-2-amine

Usually In Stock

• CAS RN:
• 2379953-73-6

• Formula:
• C18H21N5S

• InChI:
• InChI=1S/C18H21N5S/c1-13-10-15(2-7-20-13)23-8-4-14(5-9-23)11-21-18-22-16-12-19-6-3-17(16)24-18/h2-3,6-7,10,12,14H,4-5,8-9,11H2,1H3,(H,21,22)

• InChIKey:
• MCMYQJSAZIXNGH-UHFFFAOYSA-N

• N-[[1-(2-Methylpyridin-4-yl)piperidin-4-yl]methyl]-[1,3]thiazolo[4,5-c]pyridin-2-amine is a useful research compound. Its molecular formula is C18H21N5S and its molecular weight is 339.46. The purity is usually 95%.

(3R)-3-amino-3-(4-chloro-3-fluorophenyl)propan-1-ol hydrochloride

In Stock

• CAS RN:
• 2866253-73-6

• Formula:
• C9H12Cl2FNO

• InChI:
• InChI=1S/C9H11ClFNO.ClH/c10-7-2-1-6(5-8(7)11)9(12)3-4-13;/h1-2,5,9,13H,3-4,12H2;1H/t9-;/m1./s1

• InChIKey:
• YZMREOKVXUFJCR-SBSPUUFOSA-N

• (3R)-3-amino-3-(4-chloro-3-fluorophenyl)propan-1-ol hydrochloride is a useful research compound. Its molecular formula is C9H12Cl2FNO and its molecular weight is 240.10 g/mol. The purity is usually 95%.

Diethyl [N-methyl(benzyl)amino]malonate hydrochloride

In Stock

• CAS RN:
• 2248253-73-6

• Formula:
• C15H22ClNO4

• InChI:
• InChI=1S/C15H21NO4.ClH/c1-4-19-14(17)13(15(18)20-5-2)16(3)11-12-9-7-6-8-10-12;/h6-10,13H,4-5,11H2,1-3H3;1H

• InChIKey:
• RYYNXZTWNPUKOX-UHFFFAOYSA-N

• Diethyl [N-methyl(benzyl)amino]malonate hydrochloride is a useful research compound. Its molecular formula is C15H22ClNO4 and its molecular weight is 315.79 g/mol. The purity is usually 95%.